Cas no 155141-29-0 (Rosiglitazone maleate)

Rosiglitazone maleate Properties

Names and Identifiers

• Rosiglitazone Maleate
• Avandi
• BRL-49653c
• RSIGLITAZONEMALEATE
• RosiglitazoneTartrate
• Rosiglitazone Maleate (200 mg)
• 5-{p-[2-(methyl-2-pyridylamino)ethoxy]benzyl}-2,4-thiazolidinedione maleate
• 5-(4-(2-(Methyl(pyridin-2-yl)aMino)ethoxy)benzyl)thiazolidine-2,4-dione Maleate
• 5-((4-[2-(METHYL-2-PYRIDINYLAMINO)-ETHOXY]-PHENYL)-METHYLENE)-2,4-THIAZOLIDINEDIONE
• 5-[[4-[2-(Methyl-2-pyridinylaMino)ethoxy]phenyl]Methyl]-2,4-thiazolidinedione (2Z)-2-Butenedioate
• 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
• BRL 49653C
• Rosiglitazone Maleate (BRL 49653C, Avandia®)
• Rosiglitazone-d3 Maleate
• 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione maleate salt
• Rosiglitazone Maleate forM
• Rosiglitazone maleate Solution, 1000ppm
• Avandia
• Rosiglitazone (maleate)
• Rosiglitazone Maleate [USAN]
• BRL 49653-C
• Avandamet
• (+-)-5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione maleate (1:1)
• Nyracta
• Rosiglitazone XR
• 2,4-Thiazolidinedione, 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-, (2Z)-2-butenedioate (1:1)
• Venvia
• SMR000471612
• (Z)-but-2-enedioic
• s2505
• (Z)-but-2-enedioate;2-[4-[(2,4-dioxo-1,3-thiazolidin-3-ium-5-yl)methyl]phenoxy]ethyl-methyl-pyridin-2-ylazanium
• ROSIGLITAZONE MALEATE (MART.)
• 5-[4-[2-(N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
• NS00076223
• Rosiglitzazone maleate
• D00596
• SUFUKZSWUHZXAV-BTJKTKAUSA-N
• ROSIGLITAZONE MALEATE [USP-RS]
• MLS001306472
• KX2339DP44
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino]ethoxy]phenyl methyl]thiazolidine-2,4-dione maleate
• ROSIGLITAZONE MALEATE [VANDF]
• Q27888042
• Tox21_302367
• ROSIGLITAZONE MALEATE [MART.]
• 5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione monomaleate
• ROSIGLITAZONE MALEATE (USP-RS)
• HMS2233I10
• ROSIGLITAZONE MALEATE [ORANGE BOOK]
• ROSIGLITAZONE MALEATE [MI]
• 5-((4-(2-(N-METHYL-N-2-PYRIDYLAMINO)ETHOXY)PHENYL)METHYL)THIAZOLIDINE-2,4-DIONE MALEATE
• CHEBI:8892
• UNII-KX2339DP44
• (2Z)-but-2-enedioic acid; 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
• 155141-29-0
• BRL-49653-C
• NSC 717764
• NC00193
• Rosiglitazonemaleate
• A809615
• HMS2051B11
• 5-{4-[2-(Methylpyridin-2-ylamino)ethoxy]benzyl}thiazolidine-2,4-dione maleate
• NSC717764
• ROSIGLITAZONE MALEATE [WHO-DD]
• NCGC00255233-01
• ROSIGLITAZONE MALEATE [JAN]
• (+/-)-5-((4-(2-(Methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione, (Z)-2-Butenedioate (1:1)
• CAS-155141-29-0
• Rosiglitazone maleate- Bio-X
• DTXSID2023569
• MFCD03427306
• ROSIGLITAZONE MALEATE (USP MONOGRAPH)
• CS-1692
• 5-{[4-({2-[methyl(pyridin-2-yl)amino]ethyl}oxy)phenyl]methyl}-1,3-thiazolidine-2,4-dione (2Z)-but-2-enedioate
• HB4140
• CHEMBL843
• 2, 5-[[4-[2-(methyl-2-pyridinylamino) ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
• EN300-1692904
• Avandia (TN)
• SCHEMBL19023
• AC-737
• HMS3884H04
• NSC-717764
• ROSIGLITAZONE MALEATE [USP MONOGRAPH]
• (+/-)-5-(P-(2-(METHYL-2-PYRIDYLAMINO)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE MALEATE (1:1)
• MLS001401426
• CCG-100943
• Rosiglitazone maleate (JAN/USP)
• SW197573-4
• HY-14600
• BR164376
• 5-[[4-[2-[Methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione maleate
• CCG-208126
• 1217260-35-9
• (Z)-but-2-enedioic acid;5-[[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• KS-5027
• AKOS015961534
• DTXCID703569
• BRL-49653C
• 5-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)benzyl)thiazolidine-2,4-dione maleate
• Rosiglitazone maleate
• +Expand

• MDL： MFCD03427306
• InChIKey： SUFUKZSWUHZXAV-BTJKTKAUSA-N
• Inchi： 1S/C18H19N3O3S.C4H4O4/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15;5-3(6)1-2-4(7)8/h2-9,15H,10-12H2,1H3,(H,20,22,23);1-2H,(H,5,6)(H,7,8)/b;2-1-
• SMILES： S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])N(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=N1)=O)=O.O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O

Computed Properties

• Exact Mass: 473.125671g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 473.125671g/mol
• Monoisotopic Mass: 473.125671g/mol
• Topological Polar Surface Area: 171Ų
• Heavy Atom Count: 33
• Complexity: 588
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 3.24950
• PSA: 96.83000
• Boiling Point: 585°C at 760 mmHg
• Melting Point: 235-240 ºC
• Vapor Pressure: No data available
• Flash Point: 307.6ºC
• Solubility: 生物体外In Vitro:H2O : 2 mg/mL(4.22 mM;Need ultrasonic)
• Color/Form: Gray white solid
• Solubility: Not available
• pka: 6.1; 6.8(at 25℃)

Rosiglitazone maleate Security Information

• WGK Germany：3
• Safety Instruction： S24/25; S37/39; S26
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Signal Word：Warning

Rosiglitazone maleate Customs Data

• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications